Cas no 2891456-63-4 (1,5-Naphthyridine-3-carboxylic acid, 6-amino-8-methyl-)

• Product Name: 1,5-Naphthyridine-3-carboxylic acid, 6-amino-8-methyl-
• CAS No: 2891456-63-4
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 6787368
• Update Time: 2026-03-12

1,5-Naphthyridine-3-carboxylic acid, 6-amino-8-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,5-Naphthyridine-3-carboxylic acid, 6-amino-8-methyl-
• 6-Amino-8-methyl-1,5-naphthyridine-3-carboxylic acid

• Inchi： 1S/C10H9N3O2/c1-5-2-8(11)13-7-3-6(10(14)15)4-12-9(5)7/h2-4H,1H3,(H2,11,13)(H,14,15)
• InChI Key： SIMYPCDEQWYZNB-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(N)=CC=2C)C=C(C(O)=O)C=1

Experimental Properties

• Density: 1.440±0.06 g/cm3(Predicted)
• Boiling Point: 443.2±40.0 °C(Predicted)
• pka: 2.07±0.30(Predicted)

Additional information on 1,5-Naphthyridine-3-carboxylic acid, 6-amino-8-methyl-

Comprehensive Overview of 1,5-Naphthyridine-3-carboxylic acid, 6-amino-8-methyl- (CAS No. 2891456-63-4)

1,5-Naphthyridine-3-carboxylic acid, 6-amino-8-methyl- (CAS No. 2891456-63-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural properties. This compound belongs to the naphthyridine family, which is known for its versatile applications in drug development and chemical synthesis. The presence of both amino and carboxylic acid functional groups in its structure makes it a valuable intermediate for further chemical modifications.

Researchers and industry professionals often search for 1,5-Naphthyridine derivatives due to their potential in medicinal chemistry. The compound's 6-amino-8-methyl substitution pattern is particularly interesting, as it can influence the molecule's binding affinity and solubility. This has led to its exploration in the development of novel therapeutic agents, especially in areas like kinase inhibition and antimicrobial activity. The CAS No. 2891456-63-4 serves as a critical identifier for sourcing and regulatory compliance.

In recent years, the demand for functionalized naphthyridines has surged, driven by advancements in targeted drug delivery and personalized medicine. The 1,5-Naphthyridine-3-carboxylic acid scaffold is frequently discussed in scientific literature for its role in creating small-molecule inhibitors. These inhibitors are pivotal in treating diseases such as cancer and inflammatory disorders, aligning with current healthcare trends focusing on precision medicine.

The synthesis of 6-amino-8-methyl-1,5-naphthyridine-3-carboxylic acid involves multi-step organic reactions, often starting from readily available precursors like 2-aminopyridine. Researchers emphasize optimizing yield and purity, given the compound's significance in downstream applications. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize the compound, ensuring it meets the stringent standards required for pharmaceutical use.

From a commercial perspective, CAS 2891456-63-4 is supplied by several specialty chemical manufacturers, catering to the needs of academic and industrial laboratories. Its pricing and availability are influenced by factors like raw material costs and production scale. Companies often highlight its high purity grade and custom synthesis options to attract buyers looking for reliable and scalable supplies.

Environmental and safety considerations are also paramount when handling 1,5-Naphthyridine-3-carboxylic acid derivatives. While the compound itself is not classified as hazardous, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Regulatory bodies such as the EPA and REACH provide guidelines for its safe handling and disposal, ensuring minimal environmental impact.

In summary, 1,5-Naphthyridine-3-carboxylic acid, 6-amino-8-methyl- (CAS No. 2891456-63-4) represents a promising building block in modern chemistry. Its applications span drug discovery, material science, and beyond, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in addressing global health and technological challenges.